Cas no 1034305-11-7 (α-(5-Bromo-2-fluorophenyl)benzobthiophene-2-methanol,)

• Product Name: α-(5-Bromo-2-fluorophenyl)benzobthiophene-2-methanol,
• CAS No: 1034305-11-7
• MF: C₁₅H₁₀BrFOS
• MW: 337.206705570221
• MDL: MFCD28347651
• CID: 2603939
• PubChem ID: 59281673
• Update Time: 2025-10-05

α-(5-Bromo-2-fluorophenyl)benzobthiophene-2-methanol, Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-Methanol, α-(5-broMo-2-fluorophenyl)-
• 1-benzothien-2-yl(5-bromo-2-fluorophenyl)methanol
• Ipragliflozin interMdiate
• benzo[b]thiophen-2-yl(5-broMo-2-fluorophenyl)Methanol
• alpha-(5-Bromo-2-fluorophenyl)benzothiophene-2-methanol
• BUUJMMYEBTVSHQ-UHFFFAOYSA-N
• BCP14603
• SY116156
• AK198896
• 1-Benzothiophene-2-yl(5-bromo-2-fluorophenyl)methanol
• 1-benzothiophen-2-yl-(5-bromo-2-fluorophenyl)methanol
• Benzo[b]thiophene-2-Methanol, -(5-broMo-2-fluorophenyl)-
• F11885
• 1-BENZOTHIOPHEN-2-YL(5-BROMO-2-FLUOROPHENYL)METHANOL
• 1034305-11-7
• SCHEMBL3299694
• A-(5-bromo-2-fluorophenyl)-
• MFCD28347651
• alpha-(5-Bromo-2-fluorophenyl)benzo[b]thiophene-2-methanol
• Benzo[b]thiophene-2-Methanol, alpha-(5-broMo-2-fluorophenyl)-
• CS-M2883
• DS-9959
• Benzo[b]thiophene-2-methanol,
• AKOS026674076
• AC-31711
• C15H10BrFOS
• α-(5-Bromo-2-fluorophenyl)benzobthiophene-2-methanol,

• MDL： MFCD28347651
• Inchi： 1S/C15H10BrFOS/c16-10-5-6-12(17)11(8-10)15(18)14-7-9-3-1-2-4-13(9)19-14/h1-8,15,18H
• InChI Key： BUUJMMYEBTVSHQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(C1=CC2C=CC=CC=2S1)O)F

Computed Properties

• Exact Mass: 335.96198g/mol
• Monoisotopic Mass: 335.96198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.5
• XLogP3: 4.6

Experimental Properties

• Density: 1.597±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 458.7±40.0°C at 760 mmHg
• Solubility: Insuluble (4.0E-3 g/L) (25 ºC),

α-(5-Bromo-2-fluorophenyl)benzobthiophene-2-methanol, Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on α-(5-Bromo-2-fluorophenyl)benzobthiophene-2-methanol,

α-(5-Bromo-2-fluorophenyl)benzobthiophene-2-methanol (CAS No. 1034305-11-7)

The compound α-(5-Bromo-2-fluorophenyl)benzobthiophene-2-methanol, identified by the CAS registry number 1034305-11-7, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzobthiophenes, which are known for their unique electronic properties and structural versatility. The presence of substituents such as bromine and fluorine atoms further enhances its chemical reactivity and functional diversity.

Recent studies have highlighted the importance of benzobthiophene derivatives in the field of materials science, particularly in the development of advanced organic semiconductors. The incorporation of halogen atoms, as seen in α-(5-Bromo-2-fluorophenyl)benzobthiophene-2-methanol, has been shown to significantly influence the electronic properties of the molecule, making it a promising candidate for applications in organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs). Researchers have demonstrated that the presence of bromine and fluorine substituents can modulate the energy levels of the molecule, thereby improving its performance in electronic devices.

In addition to its electronic applications, this compound has also garnered attention in the field of medicinal chemistry. The methanol group attached to the benzobthiophene core introduces hydrophilic properties, which can enhance the bioavailability of the molecule. Recent research has explored its potential as a lead compound in drug discovery, particularly in targeting specific protein kinases involved in cancer progression. The unique combination of hydrophobic and hydrophilic groups in α-(5-Bromo-2-fluorophenyl)benzobthiophene-2-methanol makes it an attractive candidate for further pharmacological studies.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts, such as palladium complexes, has enabled efficient cross-coupling reactions to construct the benzobthiophene framework. The introduction of bromine and fluorine substituents is typically achieved through electrophilic aromatic substitution or nucleophilic aromatic substitution, depending on the specific conditions required for each step.

From an environmental perspective, the stability and biodegradability of α-(5-Bromo-2-fluorophenyl)benzobthiophene-2-methanol have been evaluated to ensure its safe handling and disposal. Studies indicate that under aerobic conditions, the molecule undergoes gradual degradation, primarily through oxidative pathways. However, further research is needed to fully understand its environmental impact and to develop strategies for minimizing any potential ecological risks.

In conclusion, α-(5-Bromo-2-fluorophenyl)benzobthiophene-2-methanol (CAS No. 1034305-11-7) represents a versatile and innovative compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in future technological developments. Continued research into its properties and applications will undoubtedly unlock new possibilities for this intriguing molecule.